Cas no 2309708-52-7 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one
• CAS No: 2309708-52-7
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6063239
• PubChem ID: 121191018
• Update Time: 2025-07-18

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one
• AKOS032749337
• 2309708-52-7
• 1-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
• F6555-6320
• 2-(3,5-dimethylisoxazol-4-yl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethanone

• Inchi： 1S/C14H15N3O2/c1-9-12(10(2)19-16-9)6-14(18)17-7-11-4-3-5-15-13(11)8-17/h3-5H,6-8H2,1-2H3
• InChI Key： PZDAOFZBILJJCX-UHFFFAOYSA-N
• SMILES： O=C(CC1C(C)=NOC=1C)N1CC2C(=CC=CN=2)C1

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.2Ų

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one

Introduction to 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo[3,4-bpyridin-6-yl}ethan-1-one (CAS No: 2309708-52-7)

The compound 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo[3,4-bpyridin-6-yl}ethan-1-one, identified by its CAS number 2309708-52-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule is characterized by its intricate structural framework, which integrates both oxazole and pyrrole moieties linked through an acetyl functional group. Such structural design has garnered considerable attention due to its potential in modulating biological pathways and its relevance to the development of novel therapeutic agents.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly for their role as scaffolds in drug discovery. The presence of the 3,5-dimethyl substituents on the oxazole ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further investigation. Additionally, the pyrrole[3,4-bpyridin] core contributes to its binding affinity for various biological targets, including enzymes and receptors involved in critical metabolic processes.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential pharmacological activities. Preliminary in vitro studies suggest that it exhibits inhibitory effects on certain key enzymes associated with inflammation and oxidative stress. These findings are particularly intriguing given the rising interest in molecules that can modulate these pathways without significant side effects. The acetyl group at the ethanone position further adds to its versatility, allowing for potential derivatization to enhance specific pharmacokinetic properties.

The synthesis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo[3,4-bpyridin]-6-yl}ethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The integration of the oxazole and pyrrole rings necessitates advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling. These techniques are essential for constructing the complex heterocyclic system while maintaining functional group integrity.

One of the most compelling aspects of this compound is its potential application in addressing multifaceted diseases. For instance, its dual interaction with both inflammatory and metabolic pathways makes it a candidate for treating conditions like diabetes and cardiovascular disorders. Moreover, the structural motifs present in this molecule align well with current trends in drug design towards polypharmacicity—where a single compound targets multiple disease mechanisms simultaneously.

The pharmacokinetic profile of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{5H,6H,7H-pyrrolo[3,4-bpyridin]-6-yl}ethan-1-one is another area of active investigation. Studies indicate that it exhibits favorable solubility and bioavailability parameters when formulated appropriately. This is crucial for ensuring that the compound reaches its target sites effectively within the body. Furthermore, its stability under various physiological conditions suggests that it could be a viable candidate for oral administration or other non-invasive delivery methods.

From a computational chemistry perspective, 2-(3,5-dimethyl - 1,2 - oxazol - 4 - yl) - 1 - { 5 H,6 H,7 H - pyrrolo [ 3,4 - bpyridin] - 6 - yl} ethan - 1 - one has been subjected to molecular docking simulations to predict its binding interactions with biological targets. These simulations have provided valuable insights into how different parts of the molecule interact with receptors at an atomic level. Such detailed understanding is instrumental in optimizing lead compounds before moving into expensive preclinical trials.

The future prospects of this compound are promising as researchers continue to explore its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress by leveraging cutting-edge technologies like high-throughput screening (HTS) and artificial intelligence (AI)-assisted drug discovery platforms. These advancements could streamline the process of identifying new analogs with improved efficacy or reduced toxicity profiles based on existing structures like our subject compound.

In conclusion, 2( 3,5 - dimethyl - 1,2 - oxazol - 4 - yl) - 1( { 5 H,6 H,7 H pyrrolo [ 3,4 bpyridin] - 6 yl} ethan )*one (CAS No:2309708−52−7) stands out as an innovative molecule with significant implications for modern medicine. Its unique structural features combined with emerging research findings position it as a compelling candidate for further development into next-generation therapeutics targeting complex diseases worldwide.